Cas no 25054-76-6 (1-Propanaminium,N-(carboxymethyl)-N,N-dimethyl-3-[[(9Z)-1-oxo-9-octadecenyl]amino]-, inner salt)

1-Propanaminium,N-(carboxymethyl)-N,N-dimethyl-3-[[(9Z)-1-oxo-9-octadecenyl]amino]-, inner salt structure
25054-76-6 structure
Product Name:1-Propanaminium,N-(carboxymethyl)-N,N-dimethyl-3-[[(9Z)-1-oxo-9-octadecenyl]amino]-, inner salt
CAS No:25054-76-6
MF:C25H48N2O3
MW:424.660227775574
CID:259974
Update Time:2026-05-14

1-Propanaminium,N-(carboxymethyl)-N,N-dimethyl-3-[[(9Z)-1-oxo-9-octadecenyl]amino]-, inner salt Chemical and Physical Properties

Names and Identifiers

    • 1-Propanaminium,N-(carboxymethyl)-N,N-dimethyl-3-[[(9Z)-1-oxo-9-octadecenyl]amino]-, inner salt
    • 2-[dimethyl-[3-[[(Z)-octadec-9-enoyl]amino]propyl]azaniumyl]acetate
    • (dimethyl{3-[(9Z)-octadec-9-enoylamino]propyl}ammonio)acetate
    • (Z)-(carboxymethyl)dimethyl-3-[(1-oxo-9-octadecenyl)amino]propylammonium hydroxide
    • Oleic acid amidopropyl betaine
    • Inchi: InChI=1S/C25H48N2O3/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-24(28)26-21-19-22-27(2,3)23-25(29)30/h11-12H,4-10,13-23H2,1-3H3,(H-,26,28,29,30)/b12-11-
    • InChI Key: ZKWJQNCOTNUNMF-QXMHVHEDSA-N
    • SMILES: CCCCCCCC/C=C\CCCCCCCC(NCCC[N+](CC([O-])=O)(C)C)=O

Computed Properties

  • Exact Mass: 425.374
  • Monoisotopic Mass: 425.374
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 20
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4A^2
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 7.7

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
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